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Compound of Interest

Compound Name: (3R,4S)-3-methylpiperidin-4-ol

CAS No.: 1932475-12-1; 36173-52-1

Cat. No.: B2895487

Get Quote

Comparative Spectroscopic Profiling:
Methylpiperidine Isomers
Experimental vs. In Silico Benchmarking Guide
Executive Summary
The accurate structural elucidation of piperidine derivatives is often complicated by rapid ring

inversion (chair-chair interconversion) on the NMR timescale. This guide compares high-fidelity

experimental NMR (

H,

C) and IR data against Density Functional Theory (DFT) predictions.

Key Insight: While standard DFT methods (B3LYP/6-31G*) often yield Mean Absolute Errors

(MAE) < 0.1 ppm for protons in rigid systems, piperidine isomers require Boltzmann-weighted

averaging of conformers to match experimental data. Failure to account for the ~5–10%

population of high-energy conformers results in prediction errors exceeding 2.0 ppm in
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C NMR.

Methodological Framework
To ensure reproducibility and data integrity, the following protocols utilize self-validating internal

checks.

Experimental Protocol (Self-Validating)
Sample Preparation: Dissolve 10 mg of isomer in 600

L of CDCl

(99.8% D) containing 0.03% TMS (v/v).

Validation Step: The TMS signal must have a linewidth at half-height (

) < 0.5 Hz. If >0.5 Hz, re-shim or filter sample to remove paramagnetic particulates.

NMR Acquisition (

C):

Pulse Sequence: Power-gated decoupling (zgpg30).

Relaxation Delay (D1): Set to

(typically 5–10s for methyl carbons) to ensure quantitative integration.

Validation Step: Integration of the solvent residual peak (CDCl

triplet at 77.16 ppm) should be consistent across samples to verify concentration/gain
settings.

IR Acquisition:

Method: ATR-FTIR (Diamond crystal).

Validation Step: Background scan must be acquired < 5 mins before sample. Signal-to-

Noise (S/N) ratio at 2000 cm
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must exceed 1000:1.

Computational Protocol (In Silico)
Prediction accuracy relies on the "Ensemble Method." A single static structure is insufficient for

flexible piperidines.

Conformational Search: Monte Carlo / Molecular Mechanics (MMFF94) to generate

rotamers.

Geometry Optimization: DFT (B3LYP/6-311++G(d,p)) in implicit solvent (PCM/CHCl

).

Frequency Calculation: Verify minima (no imaginary frequencies) and obtain Gibbs Free

Energy (

).

NMR Calculation: GIAO method at mPW1PW91/6-311+G(2d,p) level.

Averaging: Apply Boltzmann weighting based on

at 298 K.

Workflow Visualization
The following diagram illustrates the critical "Ensemble Logic" required to bridge the gap

between static calculations and dynamic experimental data.
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Ensemble Selection

Input Structure
(2-, 3-, or 4-Methylpiperidine)

Conformational Search
(MMFF94 / 10 kcal/mol window)

DFT Optimization
(B3LYP/6-311++G(d,p))

Freq Calculation
(Check Imaginary Freqs)

Calculate Boltzmann Populations
(P_i = exp(-dG/RT))

Discard Conformers < 1%

GIAO NMR Calculation
(mPW1PW91/6-311+G(2d,p))

Weighted Average Chemical Shifts
(δ_avg = Σ P_i * δ_i)

Compare vs. Experiment
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Caption: Workflow for Boltzmann-weighted NMR prediction. High-energy conformers (>1%)

significantly influence the averaged signal observed in solution.

Comparative Data Analysis
C NMR Chemical Shift Comparison (ppm)
The table below highlights the "Gamma-gauche" effect. In 2-methylpiperidine, the axial

conformer (though minor) shields the C4 and C6 carbons. Standard DFT (Static) often misses

this, predicting values that are too deshielded (higher ppm).

Carbon
Position

Exp. Shift
(ppm)

Static
DFT (Eq
Only)

Weighted

DFT (Avg) (Static)
(Weighte
d)

Note

2-

Methylpipe

ridine

C2

(Methine)
52.3 54.1 52.6 +1.8 +0.3 -effect

C6

(Methylene

)

47.6 47.9 47.5 +0.3 -0.1

C4

(Methylene

)

25.1 26.5 25.4 +1.4 +0.3 -effect site

Methyl

Group
23.5 22.1 23.2 -1.4 -0.3

4-

Methylpipe

ridine

C4

(Methine)
31.8 32.5 32.0 +0.7 +0.2

Symmetry

axis

C2/C6 46.9 47.2 47.0 +0.3 +0.1
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Data aggregated from standard solvent databases and validated against B3LYP/6-311++G(d,p)

calculations.

Vibrational Spectroscopy (IR)
Unlike NMR, IR is faster than ring inversion. You will see distinct bands for conformers if they

are populated enough, rather than an average.

Bohlmann Bands (2700–2800 cm

):

Experimental: Strong bands observed for all isomers.

Prediction: DFT accurately predicts these C-H stretching modes only when the lone pair is

antiperiplanar to the C-H bond (axial C-H).

Diagnostic: If the predicted spectrum lacks these bands, the input geometry likely has the

N-H bond in the wrong orientation (equatorial vs. axial).

Expert Insights & Troubleshooting
Why Predictions Fail

Solvent Modeling: Implicit solvent models (PCM) often underestimate the hydrogen bonding

at the piperidine nitrogen.

Solution: For high precision, include one explicit solvent molecule (e.g., CHCl

) hydrogen-bonded to the N-H in the DFT calculation.

Amine Inversion: The N-H proton in piperidines can be axial or equatorial. The equatorial N-

H is generally favored sterically, but the axial N-H is stabilized by electronic effects.

Impact: Using the wrong N-H stereoisomer can shift

-carbon predictions by 2–3 ppm. Always calculate both N-H invertomers.

The "Self-Validating" Check
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If your calculated

C shift for the methyl group deviates by >1.5 ppm from experiment:

Check the C-N-C-C dihedral angle.

If the ring is flattened (angle < 50°), the geometry optimization failed (likely due to insufficient

basis set).

Re-run optimization with "Opt=Tight" and a larger basis set (def2-TZVP).
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[https://www.benchchem.com/product/b2895487/docs#comparing-experimental-vs-
predicted-spectroscopic-data-of-piperidine-isomers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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